Cas no 218608-99-2 (Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid)

• Product Name: Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid
• CAS No: 218608-99-2
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD01076279
• CID: 66980
• PubChem ID: 2761575
• Update Time: 2025-05-21

Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Boc-(S)-3-Amino-4-(2-fluorophenyl)butyric acid
• (S)-N-(tert-Butoxycarbonyl)-3-amino-4-(2-fluorophenyl)butyric acid
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (βS)-
• Boc-(S)-3-Amino-4-(2-fluoro-phenyl)-butyric acid
• Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric acid
• Boc-β-HoPhe(2-F)-OH
• (S)-3-(Boc-amino)-4-(2-fluorophenyl)butyric acid
• BOC-(S)-3-AMINO-4-(2-FLUOROPHENYL)BUTANOIC ACID
• Boc-b-HoPhe(2-F)-OH
• BOC-PHE(2-F)-(C*CH2)OH
• RARECHEM AK PT B069
• (S)-2-Fluoro-b-(Boc-amino)benzenebutanoic acid
• (betaS)-beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-fluorobenzenebutanoic acid
• AM84774
• A878898
• (3S)-4-(2-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• (S)-3-((tert-butoxycarbonyl)amino)-4-(2-fluorophenyl)butanoicacid
• (S)-3-(tert-butoxycarbonylamino)-4-(2-fluorophenyl)butanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-(2-fluorophenyl)butanoic acid
• CS-0154493
• AC-22198
• AKOS015948853
• (S)-3-((tert-butoxycarbonyl)amino)-4-(2-fluorophenyl)butanoic acid
• MFCD01076279
• Boc-2-fluoro-L-b-homophenylalanine
• AS-48770
• FD10035
• 218608-99-2
• SCHEMBL17015
• Boc-2-fluoro-L-beta-homophenylalanine
• DTXSID301147943
• (3S)-3-[(tert-butoxycarbonyl)amino]-4-(2-fluorophenyl)butanoic acid
• (I(2)S)-I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-fluorobenzenebutanoic acid
• Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid

• MDL： MFCD01076279
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-11(9-13(18)19)8-10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： PUMMDCKRQRQFAD-NSHDSACASA-N
• SMILES： FC1C=CC=CC=1C[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13800
• Monoisotopic Mass: 297.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.192
• Boiling Point: 445.5°C at 760 mmHg
• Flash Point: 223.3°C
• Refractive Index: 1.514
• PSA: 75.63000
• LogP: 3.12710

Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid

Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid: A Comprehensive Overview

Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid, with the CAS number 218608-99-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a Boc (tert-butoxycarbonyl) protecting group, an (S)-amino functionality, and a fluorophenyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The synthesis of Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the amino acid precursor, followed by the introduction of the Boc protecting group to stabilize the amine functionality. The fluorophenyl group is then incorporated via a coupling reaction, ensuring the stereochemistry at the chiral center is preserved. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is crucial for its potential use in therapeutic agents.

The structural features of Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid make it an interesting candidate for studying chiral recognition and molecular interactions. The Boc group serves as a temporary protective group, allowing for precise control over the reactivity of the amine during subsequent reactions. The (S)-configuration at the amino acid center ensures that the molecule has specific stereochemical properties, which are essential for its biological activity. Additionally, the fluorophenyl substituent introduces electronic and steric effects that can influence the molecule's binding affinity to target proteins or enzymes.

Recent studies have explored the pharmacological properties of Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid, particularly its potential as a lead compound in drug discovery. Researchers have investigated its ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. For instance, a 2023 study published in Nature Communications demonstrated that this compound exhibits selective inhibition against certain kinases implicated in Alzheimer's disease. The fluorophenyl group was found to play a critical role in enhancing the compound's binding affinity to the target enzyme.

In addition to its pharmacological applications, Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid has also been utilized as a chiral building block in organic synthesis. Its unique structure allows for the construction of complex molecules with high enantioselectivity. A 2023 paper in Angewandte Chemie highlighted its use as a key intermediate in the synthesis of bioactive natural products, showcasing its versatility in both academic and industrial settings.

The future prospects for Boc-(S)-3-amino-4-(2-fluorophenyl)-butyric Acid are promising, as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between chemists and biologists are expected to further elucidate its mechanisms of action and expand its utility in therapeutic development. As advancements in synthetic methodology and computational modeling continue to evolve, this compound is likely to remain at the forefront of chemical innovation.